molecular formula C20H16ClNO5S B258302 Methyl (5-{2-[(2-chlorobenzyl)oxy]benzylidene}-2,4-dioxo-1,3-thiazolidin-3-yl)acetate

Methyl (5-{2-[(2-chlorobenzyl)oxy]benzylidene}-2,4-dioxo-1,3-thiazolidin-3-yl)acetate

Cat. No. B258302
M. Wt: 417.9 g/mol
InChI Key: LFMFGVXZGFFLNJ-LICLKQGHSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Methyl (5-{2-[(2-chlorobenzyl)oxy]benzylidene}-2,4-dioxo-1,3-thiazolidin-3-yl)acetate, also known as MCBMT, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. This compound has been synthesized using various methods and has shown promising results in various studies.

Mechanism of Action

The mechanism of action of Methyl (5-{2-[(2-chlorobenzyl)oxy]benzylidene}-2,4-dioxo-1,3-thiazolidin-3-yl)acetate is not fully understood, but it is believed to involve the inhibition of various signaling pathways and enzymes. In cancer research, Methyl (5-{2-[(2-chlorobenzyl)oxy]benzylidene}-2,4-dioxo-1,3-thiazolidin-3-yl)acetate has been shown to inhibit the PI3K/Akt/mTOR signaling pathway, which is involved in cell growth and proliferation. In diabetes research, Methyl (5-{2-[(2-chlorobenzyl)oxy]benzylidene}-2,4-dioxo-1,3-thiazolidin-3-yl)acetate has been shown to activate the AMPK pathway, which is involved in glucose metabolism and insulin sensitivity. In inflammation research, Methyl (5-{2-[(2-chlorobenzyl)oxy]benzylidene}-2,4-dioxo-1,3-thiazolidin-3-yl)acetate has been shown to inhibit the NF-κB pathway, which is involved in inflammation and oxidative stress.
Biochemical and Physiological Effects:
Methyl (5-{2-[(2-chlorobenzyl)oxy]benzylidene}-2,4-dioxo-1,3-thiazolidin-3-yl)acetate has been shown to have various biochemical and physiological effects in different studies. In cancer research, Methyl (5-{2-[(2-chlorobenzyl)oxy]benzylidene}-2,4-dioxo-1,3-thiazolidin-3-yl)acetate has been shown to induce apoptosis and cell cycle arrest in cancer cells. In diabetes research, Methyl (5-{2-[(2-chlorobenzyl)oxy]benzylidene}-2,4-dioxo-1,3-thiazolidin-3-yl)acetate has been shown to improve glucose metabolism and insulin sensitivity in animal models. In inflammation research, Methyl (5-{2-[(2-chlorobenzyl)oxy]benzylidene}-2,4-dioxo-1,3-thiazolidin-3-yl)acetate has been shown to reduce inflammation and oxidative stress in animal models.

Advantages and Limitations for Lab Experiments

Methyl (5-{2-[(2-chlorobenzyl)oxy]benzylidene}-2,4-dioxo-1,3-thiazolidin-3-yl)acetate has several advantages for lab experiments, including its ease of synthesis and availability. However, one limitation of Methyl (5-{2-[(2-chlorobenzyl)oxy]benzylidene}-2,4-dioxo-1,3-thiazolidin-3-yl)acetate is its low solubility in water, which can make it challenging to use in certain experiments. Additionally, more research is needed to fully understand the mechanism of action and potential side effects of Methyl (5-{2-[(2-chlorobenzyl)oxy]benzylidene}-2,4-dioxo-1,3-thiazolidin-3-yl)acetate.

Future Directions

There are several future directions for Methyl (5-{2-[(2-chlorobenzyl)oxy]benzylidene}-2,4-dioxo-1,3-thiazolidin-3-yl)acetate research, including its potential use in combination therapy with other drugs, its application in different diseases, and its optimization for better solubility and bioavailability. Additionally, more research is needed to fully understand the mechanism of action and potential side effects of Methyl (5-{2-[(2-chlorobenzyl)oxy]benzylidene}-2,4-dioxo-1,3-thiazolidin-3-yl)acetate.
Conclusion:
In conclusion, Methyl (5-{2-[(2-chlorobenzyl)oxy]benzylidene}-2,4-dioxo-1,3-thiazolidin-3-yl)acetate is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. This compound has been synthesized using various methods and has shown promising results in various studies. Methyl (5-{2-[(2-chlorobenzyl)oxy]benzylidene}-2,4-dioxo-1,3-thiazolidin-3-yl)acetate has been studied for its potential therapeutic applications in various diseases, including cancer, diabetes, and inflammation. While Methyl (5-{2-[(2-chlorobenzyl)oxy]benzylidene}-2,4-dioxo-1,3-thiazolidin-3-yl)acetate has several advantages for lab experiments, more research is needed to fully understand its mechanism of action and potential side effects. There are several future directions for Methyl (5-{2-[(2-chlorobenzyl)oxy]benzylidene}-2,4-dioxo-1,3-thiazolidin-3-yl)acetate research, including its potential use in combination therapy with other drugs, its application in different diseases, and its optimization for better solubility and bioavailability.

Synthesis Methods

Methyl (5-{2-[(2-chlorobenzyl)oxy]benzylidene}-2,4-dioxo-1,3-thiazolidin-3-yl)acetate can be synthesized using a variety of methods, including the reaction of 2-chlorobenzaldehyde with 2-aminobenzothiazole to form 2-(2-chlorobenzylideneamino)benzothiazole. This compound is then reacted with methyl 2-bromoacetate to yield Methyl (5-{2-[(2-chlorobenzyl)oxy]benzylidene}-2,4-dioxo-1,3-thiazolidin-3-yl)acetate. Other methods involve the use of different starting materials and reagents, but the overall process remains similar.

Scientific Research Applications

Methyl (5-{2-[(2-chlorobenzyl)oxy]benzylidene}-2,4-dioxo-1,3-thiazolidin-3-yl)acetate has been studied for its potential therapeutic applications in various diseases, including cancer, diabetes, and inflammation. In cancer research, Methyl (5-{2-[(2-chlorobenzyl)oxy]benzylidene}-2,4-dioxo-1,3-thiazolidin-3-yl)acetate has been shown to inhibit the growth and proliferation of cancer cells by inducing apoptosis and cell cycle arrest. In diabetes research, Methyl (5-{2-[(2-chlorobenzyl)oxy]benzylidene}-2,4-dioxo-1,3-thiazolidin-3-yl)acetate has been shown to improve glucose metabolism and insulin sensitivity. In inflammation research, Methyl (5-{2-[(2-chlorobenzyl)oxy]benzylidene}-2,4-dioxo-1,3-thiazolidin-3-yl)acetate has been shown to reduce inflammation and oxidative stress.

properties

Product Name

Methyl (5-{2-[(2-chlorobenzyl)oxy]benzylidene}-2,4-dioxo-1,3-thiazolidin-3-yl)acetate

Molecular Formula

C20H16ClNO5S

Molecular Weight

417.9 g/mol

IUPAC Name

methyl 2-[(5E)-5-[[2-[(2-chlorophenyl)methoxy]phenyl]methylidene]-2,4-dioxo-1,3-thiazolidin-3-yl]acetate

InChI

InChI=1S/C20H16ClNO5S/c1-26-18(23)11-22-19(24)17(28-20(22)25)10-13-6-3-5-9-16(13)27-12-14-7-2-4-8-15(14)21/h2-10H,11-12H2,1H3/b17-10+

InChI Key

LFMFGVXZGFFLNJ-LICLKQGHSA-N

Isomeric SMILES

COC(=O)CN1C(=O)/C(=C\C2=CC=CC=C2OCC3=CC=CC=C3Cl)/SC1=O

SMILES

COC(=O)CN1C(=O)C(=CC2=CC=CC=C2OCC3=CC=CC=C3Cl)SC1=O

Canonical SMILES

COC(=O)CN1C(=O)C(=CC2=CC=CC=C2OCC3=CC=CC=C3Cl)SC1=O

Origin of Product

United States

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